2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid

• IUPAC Name: 2,4-difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H15F2NO5S/c1-8-4-10(24-3)5-9(2)15(8)25(22,23)19-14-6-11(16(20)21)12(17)7-13(14)18/h4-7,19H,1-3H3,(H,20,21)
• InChI Key: QWHKOUOOJGZSRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)NC2=C(C=C(C(=C2)C(=O)O)F)F)C)OC
• Molecular Formula: C16H15F2NO5S
• Molecular Weight: 371.4 g/mol

Description

2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of various inflammatory conditions such as arthritis, gout, and migraine headaches. This compound has been extensively studied for its anti-inflammatory and analgesic properties and has been found to be effective in reducing pain and inflammation in various animal models.

Mechanism of Action

2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. By inhibiting COX enzymes, 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid has been shown to have a number of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. Additionally, 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid has been shown to inhibit the proliferation of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid is relatively easy to synthesize and is readily available. However, one limitation of using 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid in lab experiments is that it may have off-target effects on other enzymes and pathways, which could complicate the interpretation of results.

Future Directions

There are a number of potential future directions for research on 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid. One area of interest is the use of 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid in the treatment of Alzheimer's disease. Studies have shown that 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid can reduce the production of amyloid-beta, a protein that is believed to play a role in the development of Alzheimer's disease. Additionally, 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid has been shown to have potential therapeutic applications in the treatment of cancer and viral infections. Further research is needed to explore these potential therapeutic applications of 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid.

Synthesis Methods

The synthesis of 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid involves the reaction of 2,4-difluorobenzoic acid with 4-methoxy-2,6-dimethylphenylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various chromatographic techniques to obtain a pure form of 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid.

Scientific Research Applications

2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to be effective in reducing pain and inflammation in various animal models of arthritis, gout, and migraine headaches. Additionally, 2,4-Difluoro-5-[(4-methoxy-2,6-dimethylphenyl)sulfonylamino]benzoic acid has been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, cancer, and viral infections.